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Compound of Interest

Compound Name: Pyrimethamine

Cat. No.: B1678524 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pyrimethamine is a critical component of laboratory safety and environmental responsibility.

Adherence to established protocols minimizes risks to personnel and ecosystems. This guide

provides essential, step-by-step procedures for the safe handling and disposal of

pyrimethamine waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including gloves, safety glasses, and a lab coat.[1] Handle

pyrimethamine in a well-ventilated area to avoid inhalation of dust or aerosols.[1][2] In case of

a spill, collect the material using spark-proof tools and place it in a suitable, closed container for

disposal.[1]

Step-by-Step Disposal Procedures
The primary principle for the disposal of pyrimethamine is to prevent its entry into the

environment and sewer systems.[1] The preferred methods of disposal are through a licensed

hazardous waste contractor or a drug take-back program.

1. Waste Identification and Segregation:

Isolate all pyrimethamine waste, including expired compounds, contaminated materials

(e.g., gloves, weighing paper), and empty containers.
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Do not mix pyrimethamine waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Label the waste container clearly as "Hazardous Waste: Pyrimethamine".

2. On-Site Management and Storage:

Store pyrimethamine waste in a designated, secure area away from incompatible materials.

Keep waste containers tightly closed to prevent spills or leaks.

3. Disposal Options:

Preferred Method: Licensed Waste Management Contractor:

The most recommended method for the disposal of pyrimethamine is to use a licensed

chemical waste management company. These companies are equipped to handle and

dispose of hazardous pharmaceutical waste in compliance with all federal, state, and local

regulations.

Contact your institution's EHS office to arrange for pickup by a certified contractor.

Alternative Method: Drug Take-Back Programs:

For smaller quantities, drug take-back programs may be a viable option. These programs

are often sponsored by government agencies or pharmacies.

Disposal in Household Trash (Only if other options are unavailable):

This method should be considered a last resort and may not be permissible for laboratory-

generated waste. Always consult your local regulations first.

If this is the only option, take the following steps:

Remove the pyrimethamine from its original container.

Mix it with an unpalatable substance such as used coffee grounds or kitty litter. This

makes the drug less appealing to children and pets.
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Place the mixture in a sealed container, such as a sealable plastic bag or an empty tub

with a lid, to prevent leakage.

Dispose of the sealed container in the household trash.

Important Considerations:

Do Not Flush: Do not dispose of pyrimethamine down the drain or toilet. This can lead to

contamination of water supplies as wastewater treatment plants are often not equipped to

remove such chemicals.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

They may retain product residue and should be disposed of as hazardous waste.

Regulatory Compliance: It is the responsibility of the waste generator to ensure that disposal

is carried out in accordance with all applicable laws and regulations.

Quantitative Data on Pyrimethamine Disposal
Specific quantitative limits for pyrimethamine disposal are not readily available in public

documentation and are typically determined by local and national regulations. The following

table summarizes key physical and safety data for pyrimethamine.

Property Value

CAS Number 58-14-0

Molecular Formula C12H13ClN4

Molecular Weight 248.71 g/mol

Hazard Statements
Harmful if swallowed (H302), Toxic to aquatic

life (H401)

Disposal Precautionary Statement

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations

Pyrimethamine Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

pyrimethamine waste in a laboratory setting.

Pyrimethamine Disposal Workflow
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Caption: Decision workflow for the safe and compliant disposal of pyrimethamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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